Cas no 2120494-34-8 (3-{pyrazolo1,5-apyrimidin-2-yl}propanenitrile)

• Product Name: 3-{pyrazolo1,5-apyrimidin-2-yl}propanenitrile
• CAS No: 2120494-34-8
• MF: C₉H₈N₄
• MW: 172.18662071228
• CID: 5840843
• PubChem ID: 165699396
• Update Time: 2025-06-08

3-{pyrazolo1,5-apyrimidin-2-yl}propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-{pyrazolo1,5-apyrimidin-2-yl}propanenitrile
• 3-{pyrazolo[1,5-a]pyrimidin-2-yl}propanenitrile
• EN300-1746822
• 2120494-34-8

• Inchi： 1S/C9H8N4/c10-4-1-3-8-7-9-11-5-2-6-13(9)12-8/h2,5-7H,1,3H2
• InChI Key： FNFNKCZNMPXHJP-UHFFFAOYSA-N
• SMILES： N12C=CC=NC1=CC(CCC#N)=N2

Computed Properties

• Exact Mass: 172.074896272g/mol
• Monoisotopic Mass: 172.074896272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 54Ų

Additional information on 3-{pyrazolo1,5-apyrimidin-2-yl}propanenitrile

Professional Introduction to Compound with CAS No. 2120494-34-8 and Product Name: 3-{pyrazolo[1,5-a]pyrimidin-2-yl}propanenitrile

3-{pyrazolo[1,5-a]pyrimidin-2-yl}propanenitrile (CAS No. 2120494-34-8) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural framework and potential biological activities. This compound belongs to the class of pyrazolopyrimidine derivatives, which are known for their broad spectrum of pharmacological properties, including anti-inflammatory, antiviral, anticancer, and antimicrobial effects. The structural motif of 3-{pyrazolo[1,5-a]pyrimidin-2-yl}propanenitrile combines the pyrazole and pyrimidine rings, creating a highly versatile scaffold that can be further modified to enhance its biological efficacy.

The nitrile group at the propyl chain of this molecule introduces a polar functional moiety that can interact with biological targets through hydrogen bonding or ionic interactions. This feature makes it an attractive candidate for drug design, as it can improve solubility and binding affinity. Additionally, the presence of the pyrazolopyrimidine core suggests potential activity against enzymes and receptors involved in various disease pathways. Recent studies have highlighted the importance of such heterocyclic compounds in developing novel therapeutic agents.

In the context of contemporary pharmaceutical research, 3-{pyrazolo[1,5-a]pyrimidin-2-yl}propanenitrile has been explored for its potential in modulating key biological pathways. For instance, the pyrazolopyrimidine scaffold is structurally similar to several known bioactive molecules that target enzymes such as kinases and phosphodiesterases. These enzymes are often dysregulated in diseases like cancer and inflammatory disorders. Preliminary in vitro studies have indicated that derivatives of this compound may exhibit inhibitory effects on certain kinases, which could translate into therapeutic benefits.

The compound's potential is further underscored by its ability to be synthesized through well-established organic reactions. The synthesis involves condensation reactions between hydrazine derivatives and β-ketoesters or β-diketones, followed by cyclization to form the pyrazole ring. Subsequent functionalization at the propyl chain introduces the nitrile group, completing the desired structure. This synthetic accessibility makes 3-{pyrazolo[1,5-a]pyrimidin-2-yl}propanenitrile a valuable intermediate for further derivatization and lead optimization.

One of the most compelling aspects of this compound is its versatility in drug discovery pipelines. The pyrazolopyrimidine core can be modified at multiple positions to fine-tune its pharmacokinetic and pharmacodynamic properties. For example, introduction of substituents such as halogens or alkoxyl groups can enhance metabolic stability or improve cell membrane permeability. Additionally, the nitrile group can be converted into other functional moieties like amides or carboxylic acids, expanding its utility in medicinal chemistry.

Recent advances in computational chemistry have also facilitated the study of 3-{pyrazolo[1,5-a]pyrimidin-2-yl}propanenitrile's interactions with biological targets. Molecular docking simulations have been used to predict binding affinities with various proteins, providing insights into potential mechanisms of action. These computational approaches complement experimental efforts by allowing rapid screening of virtual libraries derived from this scaffold. Such integrative strategies are becoming increasingly important in modern drug discovery.

The compound's relevance is further amplified by its potential applications in addressing emerging therapeutic challenges. With increasing resistance to existing treatments, there is a growing demand for novel molecules with unique mechanisms of action. 3-{pyrazolo[1,5-a]pyrimidin-2-yl}propanenitrile fits into this landscape as a promising candidate for further investigation. Its structural features suggest interactions with multiple targets, making it a viable candidate for multitarget drug development—a strategy gaining traction for treating complex diseases.

In conclusion,3-{pyrazolo[1,5-a]pyrimidin-2-yl}propanenitrile (CAS No. 2120494-34-8) represents a significant advancement in pharmaceutical chemistry due to its unique structural properties and potential biological activities. The combination of computational studies and experimental validation holds promise for uncovering new therapeutic interventions targeting various diseases. As research continues to evolve, this compound is poised to play a crucial role in the development of next-generation pharmaceuticals.